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Compound of Interest

Compound Name: AZD1979

Cat. No.: B605748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosage and administration of

AZD1979, a potent Melanin-concentrating hormone receptor 1 (MCHR1) antagonist, to

C57BL/6J mice. The included methodologies are based on established preclinical studies and

are intended to guide researchers in designing and executing experiments to evaluate the

effects of AZD1979 on metabolism and energy homeostasis.

Quantitative Data Summary
The following tables summarize key quantitative data for the administration of AZD1979 to

C57BL/6J mice.

Table 1: AZD1979 Dosage and Administration in C57BL/6J Mice
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Parameter Details Source(s)

Mouse Strain C57BL/6J (male and female) [1]

Dosage Range 20, 40, or 60 µmol/kg [1]

Administration Route Oral gavage (p.o.) [1]

Frequency Twice daily [1]

Vehicle

0.5% Hydroxypropyl

methylcellulose (HPMC), 0.1%

Tween 80 in water

[2]

Study Duration
21 days for body weight

studies
[1]

Table 2: Diet-Induced Obesity (DIO) Model Parameters

Parameter Details Source(s)

Mouse Strain C57BL/6J [1]

Diet
High-Fat Diet (HFD), e.g.,

D12492 (60% kcal from fat)
[1]

Duration of HFD prior to

treatment
19-25 weeks [1][2]

Age of Mice at Start of HFD 8-11 weeks [1]

Experimental Protocols
Protocol 1: Preparation of AZD1979 Dosing Solution
This protocol describes the preparation of a suspension of AZD1979 suitable for oral gavage in

mice.

Materials:

AZD1979 powder
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Hydroxypropyl methylcellulose (HPMC)

Tween 80 (Polysorbate 80)

Sterile, deionized water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Magnetic stirrer and stir bar (optional)

Procedure:

Prepare the Vehicle:

To prepare a 0.5% HPMC, 0.1% Tween 80 solution, first add the Tween 80 to the desired

final volume of water and mix thoroughly.

Slowly add the HPMC powder to the water-Tween 80 mixture while vortexing or stirring

continuously to prevent clumping.

Continue to mix until the HPMC is fully dissolved and the solution is clear. This may take

some time and gentle heating can be applied if necessary. Allow the solution to cool to

room temperature before adding the compound.

Prepare the AZD1979 Suspension:

Weigh the required amount of AZD1979 powder based on the desired concentration and

the number of animals to be dosed.

Add a small amount of the prepared vehicle to the AZD1979 powder to create a paste.

Gradually add the remaining vehicle to the paste while continuously vortexing or stirring to

ensure a homogenous suspension.

Visually inspect the suspension for any large particles. The formulation should be a

uniform suspension.[2]
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Storage:

It is recommended to prepare the dosing solution fresh daily. If short-term storage is

necessary, store at 2-8°C and re-suspend thoroughly before each use.

Protocol 2: Oral Gavage Administration in C57BL/6J
Mice
This protocol outlines the standard procedure for administering AZD1979 via oral gavage.

Materials:

Prepared AZD1979 dosing solution

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5-inch, ball-tipped)

1 mL syringes

Animal scale

Procedure:

Animal Handling and Restraint:

Weigh the mouse to determine the correct dosing volume.

Gently but firmly restrain the mouse by the scruff of the neck to immobilize the head and

prevent movement. The body of the mouse should be held securely.

Gavage Needle Insertion:

Measure the gavage needle externally from the tip of the mouse's nose to the last rib to

estimate the insertion depth.

With the mouse held in a vertical position, insert the gavage needle into the diastema (the

gap between the incisors and molars) and gently advance it along the roof of the mouth

towards the esophagus.
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The needle should pass smoothly without resistance. If resistance is met, withdraw the

needle and re-attempt. Do not force the needle, as this can cause esophageal or tracheal

injury.

Dose Administration:

Once the needle is correctly positioned in the esophagus, slowly depress the syringe

plunger to deliver the calculated volume of the AZD1979 suspension.

Administer the solution at a steady rate to prevent regurgitation.

Post-Administration:

Gently withdraw the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing or lethargy, for a few minutes after the procedure.

Protocol 3: Diet-Induced Obesity (DIO) Model in
C57BL/6J Mice
This protocol describes the induction of obesity in C57BL/6J mice prior to treatment with

AZD1979.

Materials:

Male or female C57BL/6J mice (8-11 weeks old)

High-Fat Diet (HFD), such as Research Diets D12492 (60% kcal from fat)

Standard chow diet for control group

Animal housing with ad libitum access to food and water

Procedure:

Acclimation:
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Upon arrival, acclimate the mice to the animal facility for at least one week with ad libitum

access to standard chow and water.

Dietary Intervention:

Randomly assign mice to either the HFD group or the control (standard chow) group.

Provide the respective diets for a period of 19 to 25 weeks.[1][2]

Monitoring:

Monitor body weight and food intake weekly throughout the diet period.

Mice on the HFD are expected to gain significantly more weight and body fat compared to

the control group.

Initiation of Treatment:

After the desired period of high-fat feeding, the obese mice are ready for the

administration of AZD1979 as described in Protocol 2.

Protocol 4: Indirect Calorimetry using a Comprehensive
Laboratory Animal Monitoring System (CLAMS)
This protocol provides a general workflow for assessing energy expenditure in C57BL/6J mice

treated with AZD1979.

Materials:

Comprehensive Laboratory Animal Monitoring System (CLAMS) or similar metabolic cages

Treated and control C57BL/6J mice

Procedure:

Acclimation:
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Acclimate the mice to the single-housing conditions of the metabolic cages for at least 24-

48 hours before data collection begins. This helps to reduce stress-induced artifacts in the

data.

Data Collection:

Place the mice in the CLAMS chambers with free access to food and water.

Program the system to measure the following parameters at regular intervals (e.g., every

15-30 minutes):

Oxygen consumption (VO2)

Carbon dioxide production (VCO2)

Respiratory Exchange Ratio (RER = VCO2/VO2)

Locomotor activity (beam breaks)

Food and water intake

Data is typically collected over a 24-48 hour period to capture both light and dark cycles.

Data Analysis:

Calculate energy expenditure (EE) from VO2 and VCO2 data using the Weir equation or a

similar formula.

Analyze the data to determine the effects of AZD1979 treatment on total energy

expenditure, substrate utilization (indicated by RER), and physical activity.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: MCHR1 Signaling Pathway and the inhibitory action of AZD1979.
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Caption: Experimental workflow for evaluating AZD1979 in a DIO mouse model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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